Cas no 923062-68-4 (N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(2-oxopyrrolidin-1-yl)propylethanediamide)

• Product Name: N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(2-oxopyrrolidin-1-yl)propylethanediamide
• CAS No: 923062-68-4
• MF: C₂₀H₂₂ClN₅O₃S
• MW: 447.938381671906
• CID: 5498342
• Update Time: 2025-10-30

N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(2-oxopyrrolidin-1-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]oxamide
• N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(2-oxopyrrolidin-1-yl)propylethanediamide

• Inchi： 1S/C20H22ClN5O3S/c21-13-4-1-5-14(10-13)26-18(15-11-30-12-16(15)24-26)23-20(29)19(28)22-7-3-9-25-8-2-6-17(25)27/h1,4-5,10H,2-3,6-9,11-12H2,(H,22,28)(H,23,29)
• InChI Key： XMVFKRBLKZDSCP-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCCC1=O)(=O)C(NC1N(C2=CC=CC(Cl)=C2)N=C2CSCC2=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(2-oxopyrrolidin-1-yl)propylethanediamide

Comprehensive Analysis of N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(2-oxopyrrolidin-1-yl)propylethanediamide (CAS 923062-68-4)

The compound N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(2-oxopyrrolidin-1-yl)propylethanediamide, identified by its CAS number 923062-68-4, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a thienopyrazole core with a 3-chlorophenyl substituent and a 2-oxopyrrolidin-1-yl propyl side chain, making it a subject of interest for drug discovery and molecular design. Researchers are increasingly exploring its interactions with biological targets, particularly in the context of enzyme modulation and receptor binding.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in precision medicine and targeted therapy. The unique scaffold of CAS 923062-68-4 offers opportunities for developing selective inhibitors or activators in pathways related to inflammation, neurodegeneration, and metabolic disorders. Its chlorophenyl and pyrrolidinone moieties are frequently discussed in forums and publications focusing on structure-activity relationships (SAR), a hot topic among medicinal chemists.

From a synthetic chemistry perspective, the preparation of N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(2-oxopyrrolidin-1-yl)propylethanediamide involves multi-step protocols, including cyclization, amide coupling, and functional group transformations. These methods align with the growing trend toward green chemistry, as researchers seek to minimize waste and improve atom economy. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring purity and consistency for experimental use.

The pharmacological profile of CAS 923062-68-4 is under investigation, with preliminary studies suggesting its relevance in modulating kinase activity and GPCR signaling. These findings resonate with current searches for "new kinase inhibitors 2024" and "GPCR-targeted drug design," reflecting broader industry trends. Additionally, its thienopyrazole backbone is analogous to scaffolds found in FDA-approved drugs, sparking discussions about repurposing strategies.

Beyond biomedical applications, N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-3-(2-oxopyrrolidin-1-yl)propylethanediamide has attracted attention in computational chemistry. Molecular docking simulations and QSAR models are frequently employed to predict its binding affinities, a methodology highlighted in trending queries like "AI in drug discovery." The compound's logP and polar surface area values further support its potential as a blood-brain barrier penetrant, a key consideration for CNS-targeted therapeutics.

In summary, CAS 923062-68-4 exemplifies the convergence of synthetic innovation and biological relevance. Its study addresses pressing questions in drug development, such as improving bioavailability and reducing off-target effects. As the scientific community prioritizes personalized treatment and multi-target therapeutics, this compound’s versatility positions it as a valuable candidate for future research breakthroughs.